N-{[(3-nitrophenyl)amino]carbonothioyl}-2-phenylacetamide

• IUPAC Name: N-[(3-nitrophenyl)carbamothioyl]-2-phenylacetamide
• InChI: InChI=1S/C15H13N3O3S/c19-14(9-11-5-2-1-3-6-11)17-15(22)16-12-7-4-8-13(10-12)18(20)21/h1-8,10H,9H2,(H2,16,17,19,22)
• InChI Key: QXINBNURJDPRDI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC(=S)NC2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H13N3O3S
• Molecular Weight: 315.3 g/mol

Description

N-{[(3-nitrophenyl)amino]carbonothioyl}-2-phenylacetamide, commonly known as NPC-1161B, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. It is a thiol-based compound that has been synthesized through a specific method and has shown promising results in biochemical and physiological studies.

Mechanism of Action

The mechanism of action of NPC-1161B involves the formation of covalent bonds with thiol-containing compounds in biological systems. This leads to the inhibition of various enzymes and proteins that are involved in cellular processes, ultimately leading to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that NPC-1161B has significant biochemical and physiological effects in biological systems. It has been shown to inhibit the activity of various enzymes and proteins, including glutathione S-transferase and thioredoxin reductase. It has also been shown to induce apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

One of the major advantages of NPC-1161B is its ability to selectively target thiol-containing compounds in biological systems. This makes it an ideal biochemical probe for the detection and quantification of these compounds. However, one of the limitations of NPC-1161B is its potential toxicity at high concentrations, which may limit its use in certain applications.

Future Directions

There are several future directions for the research and development of NPC-1161B. One potential area of interest is its use as a therapeutic agent for the treatment of cancer. Further studies are needed to determine the optimal dosage and administration route for NPC-1161B in cancer patients. Another potential area of interest is its use as a tool for studying the role of thiol-containing compounds in various biological processes. Further studies are needed to determine the specificity and sensitivity of NPC-1161B for detecting these compounds in biological systems.

Synthesis Methods

The synthesis of NPC-1161B involves the reaction of 3-nitroaniline with carbon disulfide and potassium hydroxide to form 3-nitrophenyl isothiocyanate. This compound is then reacted with 2-phenylacetic acid in the presence of triethylamine to form NPC-1161B. The synthesis process is relatively simple and can be easily scaled up for large-scale production.

Scientific Research Applications

NPC-1161B has been extensively studied for its potential applications in various areas of scientific research. One of the major areas of interest is its use as a biochemical probe for the detection and quantification of thiol-containing compounds in biological systems. It has also been studied for its potential applications in cancer research, where it has shown promising results in inhibiting the growth of cancer cells.